![molecular formula C19H21ClN2O2 B4882443 1-[3-(4-chlorophenoxy)benzyl]-4-piperidinecarboxamide](/img/structure/B4882443.png)
1-[3-(4-chlorophenoxy)benzyl]-4-piperidinecarboxamide
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Overview
Description
1-[3-(4-chlorophenoxy)benzyl]-4-piperidinecarboxamide, also known as CP-122,721, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide derivatives, which have been shown to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 1-[3-(4-chlorophenoxy)benzyl]-4-piperidinecarboxamide is not fully understood. However, it has been shown to act as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. By blocking the activity of this receptor, this compound may reduce drug-seeking behavior and other addictive behaviors.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to decrease the levels of dopamine in the brain, which may contribute to its antipsychotic and anti-addictive effects. It has also been shown to increase the levels of serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-[3-(4-chlorophenoxy)benzyl]-4-piperidinecarboxamide in lab experiments is its high selectivity for the dopamine D3 receptor. This allows researchers to study the specific effects of blocking this receptor, without affecting other dopamine receptors or other neurotransmitter systems. However, one limitation of using this compound is its relatively low potency, which may require higher doses or longer treatment durations to achieve the desired effects.
Future Directions
There are several future directions for research on 1-[3-(4-chlorophenoxy)benzyl]-4-piperidinecarboxamide. One potential direction is to investigate its potential use in the treatment of other addictive behaviors, such as alcoholism or gambling addiction. Another potential direction is to investigate its potential use in the treatment of other psychiatric disorders, such as schizophrenia or bipolar disorder. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its potency and selectivity for the dopamine D3 receptor.
Synthesis Methods
The synthesis of 1-[3-(4-chlorophenoxy)benzyl]-4-piperidinecarboxamide involves the reaction of 4-chlorobenzyl chloride with 3-(piperidin-4-yl)aniline in the presence of a base and a solvent. The resulting intermediate is then reacted with 4-chlorophenoxyacetyl chloride to yield the final product. The synthesis method has been optimized to yield high purity and high yields of the product.
Scientific Research Applications
1-[3-(4-chlorophenoxy)benzyl]-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit a wide range of biological activities, including antipsychotic, anxiolytic, and antidepressant effects. It has also been investigated for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.
properties
IUPAC Name |
1-[[3-(4-chlorophenoxy)phenyl]methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O2/c20-16-4-6-17(7-5-16)24-18-3-1-2-14(12-18)13-22-10-8-15(9-11-22)19(21)23/h1-7,12,15H,8-11,13H2,(H2,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBNUNWKAPAUJNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)CC2=CC(=CC=C2)OC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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